Cas no 2227827-12-3 (N-{3-(3S)-3-hydroxybutylphenyl}acetamide)

• Product Name: N-{3-(3S)-3-hydroxybutylphenyl}acetamide
• CAS No: 2227827-12-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6254855
• PubChem ID: 165683583
• Update Time: 2025-05-26

N-{3-(3S)-3-hydroxybutylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3S)-3-hydroxybutylphenyl}acetamide
• 2227827-12-3
• EN300-1741249
• N-{3-[(3S)-3-hydroxybutyl]phenyl}acetamide

• Inchi： 1S/C12H17NO2/c1-9(14)6-7-11-4-3-5-12(8-11)13-10(2)15/h3-5,8-9,14H,6-7H2,1-2H3,(H,13,15)/t9-/m0/s1
• InChI Key： KSQMMPTXVBMASE-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{3-(3S)-3-hydroxybutylphenyl}acetamide

Introduction to N-{3-(3S)-3-hydroxybutylphenyl}acetamide (CAS No. 2227827-12-3)

N-{3-(3S)-3-hydroxybutylphenyl}acetamide is a specialized chemical compound with the CAS number 2227827-12-3. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The molecule features a phenyl ring substituted with a chiral 3-hydroxybutyl side chain, which makes it an intriguing candidate for further investigation in drug discovery and development.

The structural configuration of N-{3-(3S)-3-hydroxybutylphenyl}acetamide is meticulously designed to interact with biological targets in a specific manner. The presence of the 3S-configured hydroxybutyl group introduces steric and electronic properties that can influence its binding affinity and selectivity. This feature is particularly valuable in the design of molecules that require precise interactions with biological receptors, such as enzymes and receptors involved in metabolic pathways.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The chiral center in N-{3-(3S)-3-hydroxybutylphenyl}acetamide makes it a promising candidate for such applications. Researchers have been exploring its potential as a lead compound in the synthesis of novel therapeutic agents that target various diseases, including neurological disorders and metabolic conditions.

The acetamide moiety in the compound's name, N-{3-(3S)-3-hydroxybutylphenyl}acetamide, contributes to its overall functionality by providing a polar group that can enhance solubility and interaction with biological molecules. This feature is particularly important in drug design, where optimal solubility and bioavailability are critical for therapeutic efficacy. The combination of the phenyl ring, the chiral hydroxybutyl side chain, and the acetamide group creates a complex molecular structure that warrants further exploration.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. N-{3-(3S)-3-hydroxybutylphenyl}acetamide exemplifies this principle by incorporating multiple functional groups that can be modified to optimize its biological activity. Researchers have been employing computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced potency and selectivity. These efforts are part of a broader trend toward rational drug design, where computational tools are used to predict and optimize molecular properties.

The synthesis of N-{3-(3S)-3-hydroxybutylphenyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chiral synthesis of the 3-hydroxybutyl side chain is particularly challenging but crucial for maintaining the compound's stereochemical integrity. Advances in synthetic chemistry have enabled more efficient and scalable production methods for such complex molecules, making it feasible to conduct extensive biological evaluations.

In vitro studies have begun to uncover the potential biological activities of N-{3-(3S)-3-hydroxybutylphenyl}acetamide. Initial findings suggest that it may interact with specific enzymes and receptors involved in inflammation and pain signaling pathways. These interactions could make it a valuable candidate for developing novel therapeutics targeting chronic inflammatory conditions. Additionally, its structural features may allow it to modulate other biological processes, such as neurotransmitter release or cellular communication.

The future prospects for N-{3-(3S)-3-hydroxybutylphenyl}acetamide are promising, with ongoing research aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating these initial findings into clinical candidates. The compound's unique structural features make it a compelling subject for further investigation, potentially leading to breakthroughs in drug discovery and development.

In conclusion, N-{3-(3S)-3-hydroxybutylphenyl}acetamide (CAS No. 2227827-12-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its chiral configuration, functional groups, and interactions with biological targets make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and applications, this compound is poised to play a role in the development of next-generation therapeutics.